2-((difluoromethyl)sulfonyl)-N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)benzamide

• IUPAC Name: 2-(difluoromethylsulfonyl)-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]benzamide
• InChI: InChI=1S/C18H17F2NO5S/c19-18(20)27(24,25)16-4-2-1-3-13(16)17(23)21-10-14(22)11-5-6-15-12(9-11)7-8-26-15/h1-6,9,14,18,22H,7-8,10H2,(H,21,23)
• InChI Key: RXXPIYFUNTWAOT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C(CNC(=O)C3=CC=CC=C3S(=O)(=O)C(F)F)O
• Molecular Formula: C18H17F2NO5S
• Molecular Weight: 397.4 g/mol

Description

2-((difluoromethyl)sulfonyl)-N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)benzamide is a useful research compound. Its molecular formula is C18H17F2NO5S and its molecular weight is 397.39. The purity is usually 95%.
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Scientific Research Applications

• Protein Binding Studies : A study investigated the binding of sulfonylurea drugs to bovine serum albumin using spectrophotometry, highlighting the interactions and affinities of similar sulfonyl compounds with proteins (Zia & Price, 1975).

• In Vitro Metabolic Fate Analysis : Research on synthetic cannabinoid receptor agonists containing sulfamoyl benzoate or sulfamoyl benzamide core structures, including metabolic fate and isozyme mapping, provides insights into the metabolic pathways of similar sulfonyl-based compounds (Richter et al., 2022).

• Sulfonamide Reaction Mechanism : A study explored the reaction mechanism involving benzothiazole-2-sulfonamides, offering insights into the chemical behavior of related sulfonamide compounds (Kamps et al., 2013).

• Antimalarial and COVID-19 Drug Potential : Investigations into the reactivity of sulfonamide derivatives for antimalarial activity and their potential application in COVID-19 treatments showcase the therapeutic relevance of compounds with sulfonamide groups (Fahim & Ismael, 2021).

• Ocular Hypotensive Agents : Research into benzo[b]thiophene-2-sulfonamide derivatives as ocular hypotensive agents indicates the medical application of sulfonamide compounds in treating glaucoma (Graham et al., 1989).

• Organocatalysis in Chemical Synthesis : A study on 2-Hydroxy-5-sulfobenzoic acid as an organocatalyst in the synthesis of various chemical compounds demonstrates the catalytic applications of sulfonamide-related compounds (Kiyani et al., 2015).

• Microbial Degradation of Sulfonamides : Investigation into the microbial degradation of sulfonamide antibiotics reveals the environmental impact and biodegradation pathways of these compounds (Ricken et al., 2013).

• Anticancer Agent Synthesis : Research on the synthesis of indapamide derivatives as anticancer agents shows the potential of sulfonamide derivatives in cancer treatment (Yılmaz et al., 2015).